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Compound of Interest

Compound Name: Trichloronat
CAS No.: 327-98-0
Cat. No.: B1683238
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
organophosphate insecticide Trichloronat. It includes available data from Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presented in a
structured format for easy reference and comparison. Detailed experimental protocols, based
on established methodologies for pesticide analysis, are also provided.

Mass Spectrometry (MS)

Mass spectrometry data is crucial for determining the molecular weight and fragmentation
pattern of Trichloronat, aiding in its identification and quantification.

Data Presentation
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Technique lonization Mode Key Fragments (m/z)
Gas Chromatography-Mass o
Electron lonization (EI) 297, 269, 113, 109
Spectrometry (GC-MS)
Liquid Chromatography-Mass o 332.9434, 304.912, 137.0185,
Electrospray lonization (ESI)
Spectrometry (LC-MS) 126.9975

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

A standard method for the analysis of organochlorine and organophosphate pesticides by GC-
MS would be employed.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890
GC with a 7000D TQ MS).

o Sample Preparation: A sample containing Trichloronat is extracted using a suitable solvent
like a mixture of hexane and acetone (1:1). The extract is then filtered and, if necessary,

concentrated.
e GC Conditions:

o Column: Agilent J&W HP-5ms GC capillary column (30 m x 0.25 mm, 0.25 pum) or

equivalent.
o Inlet: Split/splitless inlet, typically operated in splitless mode for trace analysis.
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: An initial temperature of around 70°C, held for a few minutes,

followed by a ramp up to approximately 280-300°C.
e MS Conditions:

o lonization: Electron lonization (EIl) at 70 eV.
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o Acquisition Mode: Selected lon Monitoring (SIM) for targeted analysis or full scan for
gualitative analysis.

o Mass Range: Typically scanned from m/z 50 to 400.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is particularly useful for the analysis of less volatile or thermally labile pesticides.

 Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer (e.g., Agilent 1290 Infinity Il LC with a 6470 Triple Quadrupole LC/MS).

o Sample Preparation: Extraction with a polar solvent such as acetonitrile or methanol, often
using QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed
by a cleanup step.

e LC Conditions:
o Column: Areverse-phase C18 column (e.g., 2.1 x 100 mm, 2.7 pm).

o Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small
amount of an additive like formic acid or ammonium formate to improve ionization.

o Flow Rate: Typically in the range of 0.2-0.5 mL/min.
» MS Conditions:
o lonization: Electrospray lonization (ESI) in positive ion mode.

o Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity in
guantitative analysis.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule.
The IR spectrum of Trichloronat would show characteristic absorptions for its various bonds.

Data Presentation
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While specific peak frequencies for Trichloronat are not readily available in the searched
literature, a representative spectrum would exhibit the following characteristic absorption bands
for an organophosphorus compound of its structure.

Functional Group Expected Absorption Range (cm™?)
P=S (Thiophosphate) 800 - 600

P-O-C (Aryl) 1240 - 1160

P-O-C (Alkyl) 1050 - 990

C-CI (Aromatic) 1100 - 1000

C-H (Aromatic) 3100 - 3000

C-H (Alkyl) 3000 - 2850

C=C (Aromatic) 1600 - 1450

Experimental Protocol

Fourier-Transform Infrared (FTIR) Spectroscopy
 Instrumentation: A benchtop FTIR spectrometer (e.g., Agilent 4500 or 5500 Series).

o Sample Preparation: For a liquid sample like Trichloronat, the Neat technique is often used.
A drop of the sample is placed directly onto the ATR (Attenuated Total Reflectance) crystal.

[1]

o Data Acquisition:

[¢]

Mode: Attenuated Total Reflectance (ATR).

o

Spectral Range: Typically 4000 to 400 cm~1.

Resolution: 4 cm~1.

o

Scans: An accumulation of 16 to 32 scans to obtain a good signal-to-noise ratio.

[¢]
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o A background spectrum of the clean ATR crystal is recorded prior to the sample

measurement.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed structure of a molecule by

providing information about the chemical environment of specific nuclei. Due to the

unavailability of experimental NMR data for Trichloronat in the public domain, predicted

chemical shifts are provided below. These predictions are based on computational models and

offer an estimation of the expected spectral data.

Predicted *H NMR Data

Predicted Chemical Shift

Proton Environment Multiplicity

(ppm)
-CH:- (ethyl attached to P) 20-25 Doublet of Quartets (dq)
-CHs (ethyl attached to P) 1.1-15 Triplet of Doublets (td)
-O-CHz3- (ethoxy) 42-4.6 Doublet of Quartets (dq)
-O-CH2z-CHs (ethoxy) 1.3-1.7 Triplet ()
Aromatic-H 74-7.8 Singlet (s) and Doublet (d)

Carbon Environment

Predicted Chemical Shift (ppm)

-CH:- (ethyl attached to P) 25-35

-CHs (ethyl attached to P) 5-15

-O-CHz3- (ethoxy) 65-75

-O-CH2-CHs (ethoxy) 10-20

Aromatic C-ClI 125-135

Aromatic C-H 120 - 130

Aromatic C-O 150 - 160
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Phosphorus Environment Predicted Chemical Shift (ppm)

P=S 80 - 100

Experimental Protocol

General NMR Analysis of an Organophosphate Pesticide
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Sample Preparation:

o A small amount of the Trichloronat sample (typically 5-20 mg) is dissolved in a deuterated
solvent (e.g., CDCls, Acetone-ds) in an NMR tube.

o A small amount of a reference standard, such as tetramethylsilane (TMS) for *H and 13C
NMR, is added. For 3P NMR, an external standard like 85% H3POa is typically used.

o Data Acquisition:

o H NMR: A standard one-pulse experiment is performed. Key parameters include the
spectral width, acquisition time, and relaxation delay.

o 13C NMR: A proton-decoupled experiment (e.g., using the DEPT pulse sequence to
differentiate between CH, CHz, and CHs groups) is typically run. Due to the lower natural
abundance and sensitivity of 13C, a larger number of scans is required.

o 3P NMR: A proton-decoupled one-pulse experiment is generally sufficient. The spectral
width will be set to cover the expected range for thiophosphates.

Workflow for Spectroscopic Analysis of Trichloronat

The following diagram illustrates a general workflow for the identification and quantification of
Trichloronat in a sample using the spectroscopic techniques described.
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Caption: General workflow for the spectroscopic analysis of Trichloronat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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